Cas no 20926-57-2 (Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-)

• Product name: Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
• CAS No: 20926-57-2
• MF: C₆H₁₁N₂O₅P
• MW: 222.13574
• CID: 289335
• PubChem ID: 261608

Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Aziridine,1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-
• 2-(aziridin-1-yl)-5-methyl-5-nitro-1,3,2λ⁵-dioxaphosphinane 2-oxide
• 1-(5-methyl-5-nitro-2-oxido-1,3,2-dioxaphosphinan-2-yl)aziridine
• AC1L65OM
• AC1Q6T8Q
• AG-K-70300
• AR-1B2458
• CTK4E5475
• KST-1B1638
• NSC94243
• NSC-94243
• 20926-57-2
• DTXSID70294095

• Inchi： InChI=1S/C6H11N2O5P/c1-6(8(9)10)4-12-14(11,13-5-6)7-2-3-7/h2-5H2,1H3
• InChI Key： OVSMZRJGZOZYFR-UHFFFAOYSA-N
• SMILES： CC1([N+]([O-])=O)COP(N2CC2)(=O)OC1

Computed Properties

• Exact Mass: 222.04100
• Monoisotopic Mass: 222.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4Ų
• XLogP3: -0.7

Experimental Properties

• Density: 1.49
• Boiling Point: 310.6°Cat760mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.529
• PSA: 94.17000
• LogP: 0.95340